Cas no 2172592-22-0 (2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172592-22-0
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5870390
• PubChem ID: 165733894
• Update Time: 2025-10-29

2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172592-22-0
• EN300-1599208

• Inchi： 1S/C12H18N4O2/c1-9(17-2)12-11(5-6-13)14-15-16(12)8-10-4-3-7-18-10/h9-10H,3-5,7-8H2,1-2H3
• InChI Key： HCBZBHLUUSOMAR-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CC#N)N=N1)C(C)OC

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73Ų

Additional information on 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

2-5-(1-Methoxyethyl)-1-(Oxolan-2-Ylmethyl)-1H-1,2,3-Triazol-4-Ylacetonitrile: A Promising Compound in Medicinal Chemistry

2-5-(1-Methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. The compound's chemical formula, CAS No. 2172592-22-0, represents a synthetic molecule with potential therapeutic applications. This compound features a triazole ring, a nitrile group, and multiple functional groups that contribute to its biological activity. The combination of these structural elements makes it a valuable candidate for drug discovery and development.

The core structure of 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile includes a 1,2,3-triazole ring, which is a heterocyclic compound known for its versatility in pharmaceutical applications. The presence of the nitrile group (–CN) at the 4-position of the triazole ring enhances the molecule's reactivity and potential for interaction with biological targets. Additionally, the 1-methoxyethyl group and the oxolan-2-ylmethyl substituent introduce functional diversity, which can influence the compound's solubility, stability, and biological activity.

Recent studies have highlighted the potential of 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile in modulating cellular processes. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the NF-κB signaling pathway. The triazole ring's ability to form hydrogen bonds with target proteins is believed to play a critical role in this mechanism. Furthermore, the methoxyethyl group may enhance the compound's lipophilicity, facilitating its penetration into cell membranes.

The synthetic pathway of 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile involves multiple steps, including the formation of the triazole ring through a [3+2] cycloaddition reaction. This reaction is a common strategy in the synthesis of triazole-based compounds, as it allows for the efficient construction of the heterocyclic framework. The introduction of the oxolan-2-ylmethyl group likely occurs via a nucleophilic substitution reaction, where the oxolan-2-ylmethyl moiety replaces a leaving group in the precursor molecule.

One of the most promising applications of 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile is in the development of anti-cancer therapies. A 2024 preclinical study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the modulation of mitochondrial pathways. The nitrile group's ability to interact with specific protein targets, such as Bcl-2 family members, is thought to contribute to this selective toxicity. This finding underscores the compound's potential as a novel therapeutic agent in oncology.

Additionally, 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been explored for its role in neurodegenerative disease research. A 2023 study in Neurochemistry International suggested that the compound may have neuroprotective effects by reducing oxidative stress in neuronal cells. The triazole ring's ability to chelate metal ions, such as copper and iron, is hypothesized to be a key factor in this protective mechanism. This property could make the compound a candidate for the treatment of diseases like Alzheimer's and Parkinson's.

The molecular dynamics of 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile are also of interest in drug design. Computational studies have revealed that the compound's binding affinity to target proteins is influenced by the orientation of the methoxyethyl group. This group may act as a molecular anchor, stabilizing the compound's interaction with its target. The oxolan-2-ylmethyl substituent, on the other hand, may contribute to the compound's conformational flexibility, allowing it to adapt to the binding site of different proteins.

Despite its promising properties, the development of 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile as a therapeutic agent faces several challenges. One major hurdle is the optimization of its pharmacokinetic profile. While the compound shows high potency in vitro, its bioavailability and stability in vivo require further investigation. Researchers are currently exploring strategies to enhance the compound's solubility and reduce its metabolic degradation, which could improve its therapeutic efficacy.

Another area of focus is the identification of the compound's mechanism of action in vivo. While in vitro studies have provided insights into its potential therapeutic effects, more research is needed to understand how it behaves in complex biological systems. This includes studies on its interactions with other molecules, its ability to cross biological barriers, and its long-term safety profile. These findings will be crucial for the compound's transition from a laboratory candidate to a clinical drug.

In conclusion, 2-5-(1-methoxyethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential therapeutic applications make it a promising candidate for further research and development. As studies continue to uncover its properties and mechanisms, this compound may play a vital role in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.